Cas no 393838-20-5 (4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide)

• Product Name: 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide
• CAS No: 393838-20-5
• MF: C₁₉H₂₁N₃O₅S₂
• MW: 435.517142057419
• CID: 6565931
• Update Time: 2025-07-16

4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide
• 4-(N,N-diallylsulfamoyl)-N-(4-sulfamoylphenyl)benzamide
• Benzamide, N-[4-(aminosulfonyl)phenyl]-4-[(di-2-propen-1-ylamino)sulfonyl]-

• Inchi： 1S/C19H21N3O5S2/c1-3-13-22(14-4-2)29(26,27)18-9-5-15(6-10-18)19(23)21-16-7-11-17(12-8-16)28(20,24)25/h3-12H,1-2,13-14H2,(H,21,23)(H2,20,24,25)
• InChI Key： VHHJRQFPDDZDMG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N)(=O)=O)C=C1)(=O)C1=CC=C(S(N(CC=C)CC=C)(=O)=O)C=C1

Additional information on 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide

Comprehensive Overview of 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide (CAS No. 393838-20-5)

The compound 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide (CAS No. 393838-20-5) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring dual sulfamoyl groups and a benzamide backbone, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific discourse, aligning with trending topics such as drug discovery, molecular design, and sustainable chemistry.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide stands out for its potential as a building block in the synthesis of enzyme inhibitors and therapeutic agents. Its prop-2-en-1-yl (allyl) groups introduce reactivity that can be leveraged in click chemistry, a hot topic in bioconjugation and drug delivery systems. Researchers are particularly intrigued by its ability to interact with biological targets, such as carbonic anhydrases, which are implicated in diseases like glaucoma and cancer.

The compound's CAS No. 393838-20-5 is frequently searched in academic databases, reflecting its growing importance. Questions like "What are the applications of sulfamoylbenzamide derivatives?" or "How to synthesize 4-bis(allyl)sulfamoyl-N-phenylbenzamide?" highlight user interest in its practical uses and synthetic pathways. Its sulfamoylphenyl moiety is also a focal point for studies on hydrogen bonding and molecular recognition, key concepts in supramolecular chemistry.

From an industrial perspective, 4-bis(prop-2-en-1-yl)sulfamoyl-N-(4-sulfamoylphenyl)benzamide aligns with the push for green chemistry. Its potential for atom-economical reactions and compatibility with catalytic processes makes it a candidate for sustainable manufacturing. This resonates with the broader scientific community's focus on reducing waste and optimizing synthetic routes, as seen in searches for "eco-friendly sulfonamide synthesis".

In conclusion, CAS No. 393838-20-5 represents a compelling case study at the intersection of organic synthesis, pharmacology, and materials science. Its multifaceted applications and relevance to cutting-edge research ensure its continued prominence in scientific literature and industrial applications. As interest in tailored sulfonamides grows, this compound will likely remain a key player in advancing molecular innovation.